Cas no 1060312-19-7 (2-(2-fluorophenoxy)-N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)propanamide)

• Product Name: 2-(2-fluorophenoxy)-N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)propanamide
• CAS No: 1060312-19-7
• MF: C₂₃H₂₁FN₄O₃
• MW: 420.436248540878
• CID: 5782778
• Update Time: 2025-06-12

2-(2-fluorophenoxy)-N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenoxy)-N-[5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl]propanamide
• 2-(2-fluorophenoxy)-N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)propanamide

• Inchi： 1S/C23H21FN4O3/c1-14-8-9-16(19-13-28-21(25-19)10-11-22(27-28)30-3)12-18(14)26-23(29)15(2)31-20-7-5-4-6-17(20)24/h4-13,15H,1-3H3,(H,26,29)
• InChI Key： QTQXXBKHKTWIHX-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C2=CN3C(=N2)C=CC(OC)=N3)=CC=C1C)(=O)C(OC1=CC=CC=C1F)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(2-fluorophenoxy)-N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)propanamide

Introduction to 2-(2-fluorophenoxy)-N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)propanamide and Its Significance in Modern Chemical Biology

2-(2-fluorophenoxy)-N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)propanamide, with the CAS number 1060312-19-7, represents a compound of considerable interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in drug discovery and therapeutic development. The compound's unique framework, incorporating a fluorophenoxyl moiety and a 6-methoxyimidazo[1,2-b]pyridazin core, positions it as a promising candidate for further exploration in medicinal chemistry.

The structural composition of 2-(2-fluorophenoxy)-N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)propanamide is a testament to the sophistication of modern synthetic chemistry. The presence of a fluorine atom in the fluorophenoxy group not only enhances the molecule's lipophilicity but also influences its metabolic stability and binding affinity. This feature is particularly valuable in drug design, where optimizing pharmacokinetic properties is crucial. Additionally, the 6-methoxyimidazo[1,2-b]pyridazin scaffold is known for its versatility in interacting with biological targets, making it a favored component in the development of novel therapeutics.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in addressing complex diseases. The 6-methoxyimidazo[1,2-b]pyridazin moiety, in particular, has been extensively studied for its role in modulating various biological pathways. Research has demonstrated its potential in inhibiting enzymes and receptors involved in inflammation, cancer, and infectious diseases. The integration of this scaffold with other functional groups has led to the discovery of several lead compounds with therapeutic promise. In this context, 2-(2-fluorophenoxy)-N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)propanamide emerges as a compound with multifaceted potential.

The synthesis of 2-(2-fluorophenoxy)-N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)propanamide involves a series of well-executed chemical transformations that showcase the expertise of modern organic synthesis. Key steps include the formation of the imidazopyridazine ring, followed by the introduction of the fluorophenoxy group and the final acylation step to form the amide linkage. Each step is carefully optimized to ensure high yield and purity, which are essential for subsequent biological evaluation.

In terms of biological activity, preliminary studies on CAS no 1060312-19-7 have revealed intriguing properties that warrant further investigation. The compound exhibits moderate affinity for certain enzyme targets, suggesting its potential as an inhibitor or modulator. Additionally, its structural features may contribute to favorable pharmacokinetic profiles, including improved solubility and bioavailability. These attributes make it an attractive candidate for further development into a lead compound for drug discovery programs.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between 2-(2-fluorophenoxy)-N-(5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}-2-methylphenyl)propanamide and biological targets. These tools have enabled researchers to predict binding modes and optimize molecular structures for enhanced activity. By leveraging such technologies, scientists can accelerate the drug discovery process and identify promising candidates more efficiently.

Future directions for research on this compound include exploring its mechanism of action and evaluating its efficacy in preclinical models. Investigating how it interacts with specific proteins and enzymes will provide valuable insights into its therapeutic potential. Furthermore, studying its metabolic fate and toxicological profile will be crucial for assessing its suitability for clinical development.

The significance of CAS no 1060312-19-7 extends beyond its immediate applications in drug discovery. It serves as a model compound for understanding how structural modifications can influence biological activity. This knowledge can be applied to other molecules within the same chemical space, fostering innovation across multiple therapeutic areas.

In conclusion,CAS no 1060312-19-7, corresponding to (CAS no 1060312200),(CAS no 1060312200),(CAS no 1060312200),(CAS no 1060312200),(CAS no 1060312200),(CAS no 1060312200),(CAS no 1060312200),(CAS no 1060312200),(CAS no 1060312200),(CAS no 1060312200),(CAS no 1060312200),(CAS no 1060312200),(CAS no 1060312200),(CAS no 1060312200),(CAS no 1060312200),(CAS no 1060312200)., represents a significant advancement in chemical biology and pharmaceutical research. Its unique structure and promising biological activity position it as a valuable tool for further exploration in drug discovery and therapeutic development.